Cas no 1936355-78-0 (3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole)

• Product Name: 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole
• CAS No: 1936355-78-0
• MF: C₈H₁₄BrN₃
• MW: 232.12086057663
• CID: 5285347
• Update Time: 2025-06-08

3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole

• Inchi： 1S/C8H14BrN3/c1-6(5-9)4-8-11-10-7(2)12(8)3/h6H,4-5H2,1-3H3
• InChI Key： IBDCPAXXHPPDTQ-UHFFFAOYSA-N
• SMILES： N1=C(C)N(C)C(CC(C)CBr)=N1

Additional information on 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole

Introduction to 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole (CAS No. 1936355-78-0)

3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole (CAS No. 1936355-78-0) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the triazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of both bromine and methyl groups in its side chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole features a central triazole ring substituted with methyl groups at the 4 and 5 positions, and an aliphatic side chain attached to the 3-position of the triazole ring. This side chain is a 3-bromo-2-methylpropyl group, which contributes to the compound's versatility in chemical transformations. The bromine atom serves as a reactive site for further functionalization, while the methyl groups provide steric and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic areas. The brominated triazoles, in particular, have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The synthetic pathways involving 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole often involve nucleophilic substitution reactions or cross-coupling techniques, which highlight its utility as a building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that interact specifically with disease-causing proteins. For instance, studies have shown that modifications of the side chain can fine-tune the binding affinity and selectivity of triazole-based compounds against protein kinases involved in cancer pathways. The molecular modeling of these derivatives has revealed promising interactions with ATP-binding pockets of kinases such as EGFR and ALK, suggesting their potential as lead compounds for drug discovery.

The pharmacokinetic properties of 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole are also under investigation. Preliminary studies indicate that the compound exhibits reasonable solubility and stability under physiological conditions, which are critical factors for drug bioavailability. Additionally, the presence of both bromine and methyl groups allows for further derivatization to optimize pharmacokinetic profiles such as metabolic stability and oral bioavailability.

Another area where this compound has shown promise is in antimicrobial research. The triazole core is known to disrupt fungal cell membranes by inhibiting ergosterol biosynthesis. The introduction of bromine and methyl groups into the structure can enhance these effects by improving cell membrane penetration and reducing resistance mechanisms. Recent publications have highlighted the use of brominated triazoles as scaffolds for novel antifungal agents that exhibit potent activity against drug-resistant strains.

The synthetic accessibility of 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole has also contributed to its popularity among synthetic chemists. The compound can be readily prepared through multi-step reactions starting from commercially available precursors such as propene and bromoacetic acid derivatives. Advances in catalytic methods have further streamlined these synthetic routes, making it more feasible to produce large quantities for research purposes.

In conclusion, 3-(3-Bromo-2-methylpropyl)-4,5-dimethyl-1,2,4-triazole (CAS No. 1936355-78-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As scientific understanding progresses, brominated triazoles like this one will continue to play a crucial role in discovering new treatments for various diseases.